2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone

• IUPAC Name: 2-(4-ethoxyanilino)-4-propyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C15H19N3O2/c1-3-5-12-10-14(19)18-15(17-12)16-11-6-8-13(9-7-11)20-4-2/h6-10H,3-5H2,1-2H3,(H2,16,17,18,19)
• InChI Key: SUAIFWXAPIUEEL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)NC2=CC=C(C=C2)OCC
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone, also known as EPP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields. EPP is a pyrimidinone derivative that exhibits a range of biochemical and physiological effects.

Mechanism of Action

2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone exhibits its biological effects by inhibiting the activity of various enzymes and proteins. It has been shown to inhibit the activity of kinases, which are involved in various signaling pathways. 2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone also inhibits the activity of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, 2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone has been shown to inhibit the activity of various cancer-related proteins, including tyrosine kinases and topoisomerases.
Biochemical and Physiological Effects:
2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone exhibits a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer activities. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. 2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone also exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress. Additionally, 2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone has been shown to induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation.

Advantages and Limitations for Lab Experiments

2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone has several advantages as a tool in laboratory experiments. It is relatively easy to synthesize and purify, and its effects can be easily measured using various biochemical and physiological assays. However, 2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone has shown promising results in various scientific fields, and there is significant potential for further research. Some future directions for research on 2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone include its use as a tool in the study of protein-protein interactions and signal transduction pathways, its potential use as a therapeutic agent for various diseases, and its development as a drug delivery system. Additionally, further research is needed to explore the potential toxic effects of 2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone and to develop methods for improving its solubility in water.
Conclusion:
In conclusion, 2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields. It exhibits a range of biochemical and physiological effects and has shown promising results in the treatment of various diseases. 2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone has several advantages as a tool in laboratory experiments, but also has some limitations. Further research is needed to explore the potential of 2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone in various scientific fields and to develop methods for improving its solubility and reducing its potential toxicity.

Scientific Research Applications

2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone has been extensively studied for its potential use in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. 2-[(4-ethoxyphenyl)amino]-6-propyl-4(3H)-pyrimidinone has also been used as a tool in the study of various biological processes, including enzyme inhibition, protein-protein interactions, and signal transduction pathways.